N-[2-[5-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-4-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-4-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C17H14F3NO5S2/c18-17(19,20)26-11-3-5-12(6-4-11)28(23,24)21-10-13(22)15-7-8-16(27-15)14-2-1-9-25-14/h1-9,13,21-22H,10H2
• InChI Key: HZERMZMPVXUDBA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC=C(S2)C(CNS(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F)O
• Molecular Formula: C17H14F3NO5S2
• Molecular Weight: 433.4 g/mol
• CAS No.: 2320928-43-4

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. Furan is another heterocyclic compound that is often used in the synthesis of various pharmaceuticals. Benzenesulfonamide is a part of many drugs and is known for its biological activity.

Synthesis Analysis

Thiophene derivatives are synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. These methods involve condensation reactions with different reagents.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Thiophene derivatives are known to participate in various types of reactions, including cross-coupling reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many thiophene derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities.

Future Directions

The future directions for research on this compound could involve further exploration of its therapeutic properties and potential applications in medicinal chemistry. Given the wide range of biological activities exhibited by thiophene derivatives, this compound could be a promising candidate for drug development.